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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core radiological
characteristics of Nickel-63 (53Ni) sources. It is designed to serve as a vital resource for
professionals in research, science, and drug development who utilize or are exploring the
applications of this radionuclide. This guide delves into the fundamental properties of 3Ni, its
production, and the methodologies for its characterization, with a strong emphasis on
guantitative data and detailed experimental protocols.

Core Radiological Properties of Nickel-63

Nickel-63 is a radioisotope of nickel that is produced artificially in nuclear reactors.[1] Itis a
pure beta (3~) emitter, meaning it decays by emitting an electron and an electron antineutrino
from its nucleus.[2] This decay process transforms ®3Ni into a stable isotope of copper, Copper-
63 (°3Cu).[1] Due to the nature of its decay, ®3Ni does not emit significant gamma radiation,
which is a key characteristic for many of its applications.[1]

The radiological properties of Nickel-63 are summarized in the table below for easy reference

and comparison.
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Property Value Units
Half-Life 100.1[1][3], 101.2][2][4] Years
Decay Mode Beta ()

Maximum Beta Energy

(Epman) 66[3], 66.977(15)[2] keV
Average Beta Energy (EBavqg) 17[3], 17.425(6)[2] keV
Specific Activity 2.1 x 101[5], 57.02[2] Bag/g, Cilg
Decay Product Copper-63 (53Cu)

Maximum Range in Air ~5 cm
Maximum Range in Tissue <0.01 cm

Table 1. Key Radiological Properties of Nickel-63

Production and Physical Forms of Nickel-63
Sources

Nickel-63 is synthetically produced through the neutron irradiation of the stable isotope Nickel-
62 (°2Ni) in a nuclear reactor.[2] This process involves the capture of a neutron by the 2Ni
nucleus, which then becomes ©3Ni.[2] The primary production route is the 62Ni(n,y)®3Ni reaction.
[2] To achieve high specific activity, highly enriched ©2Ni targets are irradiated for extended
periods at high neutron flux.[4]

Following irradiation, the 63Ni must be chemically separated and purified from the target
material and any activation byproducts.[4] Common impurities that need to be removed include
isotopes of cobalt and chromium.[4] Purification is often achieved through techniques like anion
exchange chromatography.[4]

Nickel-63 sources are available in various physical and chemical forms to suit different
applications. Common forms include:
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» Electroplated Foils: ®3Ni is often electroplated onto a thin substrate, such as nickel or gold
foil.[6][7] This creates a stable and durable sealed source.

e Chloride Solution: ¢3Ni can be supplied as a chloride solution, typically in 0.1 M HCL[8] This
form is often used for preparing custom sources or in chemical tracing experiments.

» Dried Chloride Solid: The chloride solution can be evaporated to produce a dried solid form
of 3Ni.[8]

Experimental Protocols for Characterization

Accurate characterization of Nickel-63 sources is crucial for their safe and effective use. The
most common method for determining the activity of 3Ni is liquid scintillation counting, owing to
its high counting efficiency for low-energy beta emitters.

Activity Measurement by Liquid Scintillation Counting
(LSC)

Principle: Liquid scintillation counting is a technique used to measure the activity of beta-
emitting radionuclides. The sample containing 3Ni is mixed with a liquid scintillation cocktail.
The beta particles emitted by the ®3Ni transfer energy to the solvent molecules in the cocktail,
which in turn transfer that energy to fluorescent solutes (fluors). The fluors then emit photons of
light, which are detected by photomultiplier tubes in the LSC instrument. The rate of light
emission is proportional to the activity of the radionuclide in the sample.

Detailed Methodology:
e Sample Preparation:

o For solid samples (e.g., wipes for contamination surveys), place the sample directly into a
liquid scintillation vial.

o For liquid samples, an aliquot of the ®3Ni solution is pipetted into the vial.

o If chemical separation is required to remove interfering elements, a common procedure
involves the precipitation of nickel with dimethylglyoxime (DMG). The purified nickel is then
redissolved and prepared for LSC.[9]
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¢ Addition of Scintillation Cocktail:

o Add a suitable volume of a gel-forming scintillation cocktail to the vial containing the
sample. The cocktail is designed to efficiently convert the beta particle energy into light.

e Quench Correction:

o "Quenching" refers to any process that reduces the efficiency of the energy transfer and
light emission, leading to an underestimation of the activity. Quenching can be caused by
colored substances or chemicals in the sample.

o A guench curve must be generated to correct for this effect. This is typically done by
preparing a set of standards with a known activity of a suitable radionuclide (often 3H is
used for ®3Ni due to its similar low beta energy) and varying amounts of a quenching
agent.[2] By measuring the counting efficiency for each standard, a relationship between
the quench level and efficiency can be established.

e Counting:
o Place the sample vials in the liquid scintillation counter.

o Set the energy window of the counter to encompass the beta spectrum of ®3Ni (typically O
to 67 keV).[1]

o Acquire data for a sufficient amount of time to achieve the desired statistical precision.
e Data Analysis:

o The instrument's software will use the quench curve to determine the counting efficiency
for each sample.

o The activity of the sample is then calculated using the following formula: Activity (Bq) =
(Net Count Rate (cps)) / (Counting Efficiency)

Bremsstrahlung Radiation

While ®3Ni is a pure beta emitter, a secondary type of radiation known as bremsstrahlung
(braking radiation) can be produced. This occurs when the high-energy beta particles are
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decelerated by the electric fields of atomic nuclei in the source material or surrounding
shielding.[10][11] The energy of the bremsstrahlung photons can range up to the maximum
energy of the beta particles (66.9 keV). For low atomic number shielding materials like plastic,
the production of bremsstrahlung is minimized.[12]
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Caption: Beta decay of Nickel-63 to stable Copper-63.

Experimental Workflow for ¢3Ni Activity Measurement
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Caption: General workflow for ®3Ni activity measurement using LSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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